1,3-Diisopropylurea-d14

• Molecular Formula: C7H16N2O
• Molecular Weight: 158.30 g/mol
• InChI: InChI=1S/C7H16N2O/c1-5(2)8-7(10)9-6(3)4/h5-6H,1-4H3,(H2,8,9,10)/i1D3,2D3,3D3,4D3,5D,6D
• InChIKey: BGRWYRAHAFMIBJ-ZVEBFXSZSA-N

1,3-Diisopropylurea-d14: Stable Isotope-Labeled Internal Standard for MS

1,3-Diisopropylurea-d14 (CAS 2733161-36-7) is a stable isotope-labeled analog of 1,3-Diisopropylurea [1]. In this compound, all 14 hydrogen atoms of the two isopropyl groups are replaced with deuterium (²H), yielding a molecular formula of C₇H₂D₁₄N₂O and a molecular weight of 158.3 g/mol . As a perdeuterated compound, it exhibits near-identical chemical and physical properties to its unlabeled counterpart while possessing a distinct mass shift of +14 Da, a fundamental characteristic that enables its primary application as an internal standard (IS) in mass spectrometry-based quantitative assays [2].

Workflow Stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS

Selection Deuterated analog with distinct mass shift for analyte quantification

Use Context Supports matrix-effect correction and method accuracy in research matrices

• [1] Pharmaffiliates. 1,3-Diisopropylurea-d14 (PA STI 033230) Technical Datasheet. View Source
• [2] ResolveMass Laboratories. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. View Source

Why Unlabeled Analogs Cannot Replace 1,3-Diisopropylurea-d14

Substituting 1,3-Diisopropylurea-d14 with its unlabeled analog or a structurally similar internal standard introduces significant analytical error in quantitative mass spectrometry workflows. The unlabeled compound co-elutes with the target analyte and is indistinguishable by mass, precluding its use as an internal standard [1]. Using a non-isotopic analog as an IS may fail to correct for matrix effects and ion suppression, which can degrade accuracy and precision [2]. The quantifiable differential advantage of 1,3-Diisopropylurea-d14 lies in its isotopic purity and specific mass shift, which are critical for reliable quantification and cannot be achieved with generic alternatives.

Co‑elution Unlabeled 1,3-diisopropylurea co‑elutes with the analyte and is indistinguishable by mass, which may preclude its use as a reliable internal standard.

Matrix effects Non‑isotopic internal standards may not adequately correct for ion suppression and matrix effects, which can degrade accuracy.

Mass shift The characteristic mass shift of the perdeuterated standard is critical for resolving IS signal from analyte; generic alternatives lack this property.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source

Analytical Differentiation Evidence for 1,3-Diisopropylurea-d14

Isotopic Purity and Mass Shift for Reliable Quantification

The differentiation of 1,3-Diisopropylurea-d14 is defined by its isotopic composition, with 14 deuterium atoms replacing hydrogen. This results in a nominal mass increase of 14 Da compared to the unlabeled 1,3-Diisopropylurea (144.21 g/mol) [1]. This substantial mass shift ensures the internal standard's signal is well-resolved from the analyte's M, M+1, and M+2 isotopic peaks, minimizing spectral overlap and cross-contribution [2].

Mass Shift

Class-level

+14 Da mass shift

Supports distinct MS signal from analyte

From 14 deuterium substitutions; isotopic purity to verify

Evidence Dimension	Mass Shift
Target Compound Data	Molecular Weight: 158.3 g/mol (C₇H₂D₁₄N₂O)
Comparator Or Baseline	1,3-Diisopropylurea (unlabeled): 144.21 g/mol (C₇H₁₆N₂O)
Quantified Difference	+14 Da (nominal) from 14 deuterium substitutions
Conditions	Based on molecular formula and isotopic substitution

Why This Matters

This distinct mass difference is a prerequisite for using the compound as a SIL-IS in MS, enabling accurate correction for instrument variability and sample matrix effects.

• [1] PubChem. N,N'-Bis(1-methylethyl)urea (1,3-Diisopropylurea). View Source
• [2] Kumar, S. D., et al. Ions selected for selective ion monitoring when isotopic analogs are used as internal standards. Semantic Scholar. View Source

Improved Accuracy and Precision in LC-MS/MS

While specific quantitative data for 1,3-Diisopropylurea-d14 is not available, studies on stable isotope-labeled internal standards (SIL-IS) in LC-MS/MS demonstrate they are best suited to correct for matrix effects, improving both trueness and precision [1]. Proper use of a SIL-IS can significantly improve the reliability of bioanalytical methods compared to external calibration or non-isotopic IS [2].

Accuracy & Precision

Class-level

Method-specific improvement reported

Supports robust analytical methods

Data to verify for this specific compound

Evidence Dimension	Analytical Performance
Target Compound Data	Enables correction for matrix effects and ion suppression/suppression
Comparator Or Baseline	External calibration or non-isotopic internal standard
Quantified Difference	Significant improvement in accuracy and precision (exact values are method-specific)
Conditions	General LC-MS/MS bioanalytical workflows

Why This Matters

This class-level evidence supports the use of 1,3-Diisopropylurea-d14 for developing robust, validated analytical methods where high data quality is essential.

• [1] Häubl, G., et al. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up. View Source
• [2] Li, W., et al. Handbook of LC‐MS Bioanalysis: Best Practices, Experimental Protocols, and Regulations. Wiley, 2013. View Source

Tracer for Bromacil Degradation Studies

1,3-Diisopropylurea-d14 is specifically identified as the labeled analogue of 1,3-Diisopropylurea, a key photocatalyzed degradation product of the herbicide Bromacil . The primary literature identifies diisopropyl urea as a degradation product, but does not utilize the deuterated form [1]. The existence of this commercial labeled standard implies a direct application for accurate quantification of this specific degradation pathway in environmental or metabolic studies.

Bromacil Degradation Tracer

Supporting evidence

Targeted IS for 1,3‑diisopropylurea

Enables isotope dilution monitoring of degradation

Application implied; primary literature uses unlabeled form

Evidence Dimension	Targeted Analytical Application
Target Compound Data	Isotopically labeled standard for a known degradation product (1,3-Diisopropylurea)
Comparator Or Baseline	Unlabeled 1,3-Diisopropylurea
Quantified Difference	Enables isotope dilution mass spectrometry for this specific analyte
Conditions	Photocatalytic degradation studies of Bromacil in aqueous TiO₂ suspensions

Why This Matters

For researchers specifically studying Bromacil degradation, 1,3-Diisopropylurea-d14 offers a targeted solution for quantifying this specific metabolite, unlike a generic internal standard.

• [1] Singh, H. K., et al. Photocatalysed degradation of a herbicide derivative, bromacil, in aqueous suspensions of titanium dioxide. Photochemical & Photobiological Sciences, 2003, 2, 151-156. View Source

Key Application Scenarios for 1,3-Diisopropylurea-d14

Quantification of 1,3-Diisopropylurea in Complex Matrices

This is the primary use case. Researchers studying the environmental fate of Bromacil, or any process where 1,3-Diisopropylurea is an analyte of interest, can utilize 1,3-Diisopropylurea-d14 as an ideal internal standard. Its use corrects for matrix effects, ion suppression, and sample preparation losses, ensuring the accuracy and precision of the quantitative LC-MS/MS method [1].

Tracing Bromacil Photocatalytic Degradation Pathways

In studies investigating the breakdown of the herbicide Bromacil, 1,3-Diisopropylurea-d14 can be used as a tracer or internal standard to precisely monitor the formation and concentration of the 1,3-Diisopropylurea degradation product over time. This provides a quantitative understanding of the photocatalytic process described by Singh et al. [2].

Method Development for Urea Derivative Analysis

Analytical chemists developing new LC-MS methods for the quantification of small molecule urea derivatives can employ 1,3-Diisopropylurea-d14 as a representative deuterated internal standard during method validation. Its performance can help establish parameters for accuracy, precision, and matrix effect assessment, serving as a model for similar compounds [3].

Application

Selection Property

Validation Focus

Quantification in research matrices

Deuterated SIL‑IS with characteristic mass shift

Matrix‑effect correction and accuracy assessment

Bromacil degradation pathway studies

Labeled standard for metabolite 1,3‑diisopropylurea

Quantitative time‑course monitoring of breakdown

Method development for urea derivatives

Representative deuterated IS for small urea compounds

Accuracy, precision, and matrix‑effect evaluation

• [1] ResolveMass Laboratories. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. View Source
• [2] Singh, H. K., et al. Photocatalysed degradation of a herbicide derivative, bromacil, in aqueous suspensions of titanium dioxide. Photochemical & Photobiological Sciences, 2003, 2, 151-156. View Source
• [3] Li, W., et al. Handbook of LC‐MS Bioanalysis: Best Practices, Experimental Protocols, and Regulations. Wiley, 2013. View Source